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Compound of Interest

Compound Name: 1-Hydroxypyrene

Cat. No.: B014473

This guide provides essential safety and logistical information for the proper disposal of 1-
Hydroxypyrene, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical to ensure personal safety and environmental
compliance. 1-Hydroxypyrene is classified as a hazardous substance and a suspected
carcinogen, requiring careful handling and disposal.[1]

Immediate Safety and Handling Precautions

Before handling 1-Hydroxypyrene waste, ensure all appropriate personal protective
equipment (PPE) is worn. The work area should be well-ventilated, and an eyewash station
and safety shower must be readily accessible.[2][3]

Key Hazard and Safety Information
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Hazard Classification

Handling and
Precautionary Statements

Personal Protective
Equipment (PPE)

Acute Toxicity, Oral (Category
4)[2]

H302: Harmful if swallowed.
P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P330: Rinse
mouth.[2]

Safety goggles with side-
shields, protective gloves,

impervious clothing.[2][4]

Skin Corrosion/Irritation
(Category 2)[2]

H315: Causes skin irritation.
P302+P352: IF ON SKIN:
Wash with plenty of soap and
water. P362+P364: Take off
contaminated clothing and

wash it before reuse.[2]

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[5]

Serious Eye Damage/Eye
Irritation (Category 2A)[2]

H319: Causes serious eye
irritation. P305+P351+P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

Wear appropriate protective

eyeglasses or chemical safety

goggles.

Specific Target Organ Toxicity,
Single Exposure (Category 3)
[2]

H335: May cause respiratory
irritation. P261: Avoid
breathing
dust/fume/gas/mist/vapours/sp
ray. P271: Use only outdoors
or in a well-ventilated area.
P304+P340: IF INHALED:
Remove victim to fresh air and
keep at rest in a position

comfortable for breathing.[2]

A NIOSH/MSHA or European
Standard EN 136 approved
respirator should be used if

exposure limits are exceeded.

[5]

Carcinogenicity

Suspected cancer agent.

Use full personal protective
equipment and ensure

adequate ventilation.[2]
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Step-by-Step Disposal Protocol

This protocol outlines the procedure for the safe disposal of 1-Hydroxypyrene waste, from
initial collection to final disposal.

1. Waste Segregation and Collection:

o Solid Waste: Collect pure 1-Hydroxypyrene, contaminated labware (e.qg., pipette tips, weigh

boats), and grossly contaminated PPE (e.g., gloves) in a dedicated, clearly labeled
hazardous waste container.

o The container must be compatible with the chemical, have a secure lid, and be free of
external contamination.[6]

o Avoid mixing with other waste streams, particularly strong oxidizing agents.[1]

» Liquid Waste: For solutions containing 1-Hydroxypyrene, use a dedicated, sealed, and
labeled hazardous waste container. Do not fill liquid waste containers to more than 75%
capacity to allow for vapor expansion.[6]

o Spill Cleanup Materials: Any materials used to clean up spills of 1-Hydroxypyrene (e.g.,

absorbent pads, contaminated soil) must also be treated as hazardous waste and placed in

the designated solid waste container.[3]

2. Waste Container Labeling:

o All waste containers must be labeled with a hazardous waste tag immediately upon the first

addition of waste.
e The label must clearly state "Hazardous Waste" and "1-Hydroxypyrene".
* Include the full chemical name and any other components of the waste mixture.
« Indicate the primary hazards: Toxic, Irritant, Cancer Suspect Agent.

3. Storage of Hazardous Waste:
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o Store sealed waste containers in a designated, well-ventilated, and secure satellite

accumulation area.

e The storage area should be away from incompatible materials, such as strong oxidizing
agents (e.g., nitrates, chlorine bleaches).[1]

o Keep containers closed except when adding waste.
4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

e Do not attempt to dispose of 1-Hydroxypyrene down the drain or in regular trash. As a
polycyclic aromatic hydrocarbon (PAH), it is subject to strict environmental regulations.[7][8]

o Disposal must be conducted by a licensed hazardous waste disposal company in
accordance with all federal, state, and local regulations.[3] Professional disposal often
involves controlled incineration at high temperatures.[8]

Experimental Workflow for Disposal

The following diagram illustrates the procedural flow for the proper disposal of 1-
Hydroxypyrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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